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Compound of Interest

Compound Name: Desvenlafaxine-d6

Cat. No.: B602748 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Desvenlafaxine, the major active metabolite of venlafaxine, is a serotonin-norepinephrine

reuptake inhibitor (SNRI) used for the treatment of major depressive disorder (MDD). Accurate

and reliable quantification of Desvenlafaxine in biological matrices is crucial for

pharmacokinetic studies, bioequivalence assessments, and therapeutic drug monitoring. Stable

isotope-labeled internal standards are essential for minimizing analytical variability and

ensuring the accuracy of mass spectrometry-based quantification. Desvenlafaxine-d6, a

deuterated analog of Desvenlafaxine, serves as an ideal internal standard for these

applications due to its similar physicochemical properties and distinct mass-to-charge ratio

(m/z).[1][2][3] This document provides detailed application notes and protocols for the use of

Desvenlafaxine-d6 in mass spectrometry.

Quantitative Data Summary
The following tables summarize the performance characteristics of a validated LC-MS/MS

method for the quantification of Desvenlafaxine in human plasma using Desvenlafaxine-d6 as

an internal standard.[1]

Table 1: Linearity and Range
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Analyte
Calibration Curve Range
(ng/mL)

Correlation Coefficient (r²)

Desvenlafaxine 1.001 - 400.352 ≥ 0.9994

Table 2: Precision and Accuracy[1]

Intra-day (n=6) Inter-day (n=6)

Concentration (ng/mL) Precision (%CV) Accuracy (%)

LLOQ (1.001) 5.5 107.4

LQC (3.00) 2.1 95.3

MQC (200.00) 0.7 96.8

HQC (320.00) 1.8 97.5

LLOQ: Lower Limit of Quantification; LQC: Low-Quality Control; MQC: Medium Quality Control;

HQC: High-Quality Control

Experimental Protocols
Bioanalytical Method for Desvenlafaxine in Human
Plasma using LC-MS/MS
This protocol describes a liquid chromatography-tandem mass spectrometry (LC-MS/MS)

method for the quantification of Desvenlafaxine in human plasma, utilizing Desvenlafaxine-d6
as an internal standard.[1]

1.1. Materials and Reagents

Desvenlafaxine reference standard

Desvenlafaxine-d6 (Internal Standard)[1][2]

Methanol (LC-MS grade)
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Ammonium acetate

Human plasma (drug-free)

Deionized water

1.2. Instrumentation

High-Performance Liquid Chromatography (HPLC) system

Tandem mass spectrometer with an electrospray ionization (ESI) source[1]

1.3. Sample Preparation: Liquid-Liquid Extraction[1]

Pipette 200 µL of human plasma into a clean microcentrifuge tube.

Add 25 µL of Desvenlafaxine-d6 internal standard working solution (concentration to be

optimized).

Vortex for 30 seconds.

Add 2 mL of extraction solvent (e.g., ethyl acetate).

Vortex for 10 minutes.

Centrifuge at 4000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen at 40°C.

Reconstitute the residue in 200 µL of mobile phase.

Vortex and transfer to an autosampler vial for analysis.

1.4. Liquid Chromatography Conditions[1]

Column: Thermo-BDS Hypersil C8 (50 x 4.6 mm, 3 µm)

Mobile Phase: 5 mM Ammonium acetate buffer: Methanol (20:80, v/v)
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Flow Rate: 0.80 mL/min

Injection Volume: 10 µL

Column Temperature: 40°C

1.5. Mass Spectrometry Conditions[1]

Ionization Mode: Electrospray Ionization (ESI), Positive

Detection Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions:

Desvenlafaxine: m/z 264.2 → 58.1

Desvenlafaxine-d6: m/z 270.2 → 64.1

1.6. Data Analysis

Quantification is performed by calculating the peak area ratio of Desvenlafaxine to

Desvenlafaxine-d6. A calibration curve is constructed by plotting the peak area ratio against

the concentration of the calibration standards. The concentration of Desvenlafaxine in the

unknown samples is then determined from the calibration curve.
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Caption: Bioanalytical workflow for Desvenlafaxine quantification.
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Caption: Role of Desvenlafaxine-d6 as an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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